Cas no 1803604-13-8 (4-(1,3,4-oxadiazol-2-yl)piperidine, trifluoroacetic acid)

• Product Name: 4-(1,3,4-oxadiazol-2-yl)piperidine, trifluoroacetic acid
• CAS No: 1803604-13-8
• MF: C₉H₁₂F₃N₃O₃
• MW: 267.205092430115
• MDL: MFCD28397672
• CID: 4617613
• PubChem ID: 119031152
• Update Time: 2025-05-26

4-(1,3,4-oxadiazol-2-yl)piperidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,4-oxadiazol-2-yl)piperidine, trifluoroacetic acid

• MDL： MFCD28397672
• Inchi： 1S/C7H11N3O.C2HF3O2/c1-3-8-4-2-6(1)7-10-9-5-11-7;3-2(4,5)1(6)7/h5-6,8H,1-4H2;(H,6,7)
• InChI Key： MMYKAXRZGCGYOG-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C1(C2CCNCC2)OC=NN=1

Computed Properties

• Exact Mass: 267.083
• Monoisotopic Mass: 267.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2A^2

Additional information on 4-(1,3,4-oxadiazol-2-yl)piperidine, trifluoroacetic acid

4-(1,3,4-Oxadiazol-2-yl)piperidine, Trifluoroacetic Acid: A Comprehensive Overview

4-(1,3,4-Oxadiazol-2-yl)piperidine is a compound with the CAS number 1803604-13-8, and it is often associated with trifluoroacetic acid in various chemical contexts. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals and materials science. The molecule combines a piperidine ring system with an oxadiazole moiety, creating a structure that exhibits interesting electronic and steric characteristics.

The synthesis of 4-(1,3,4-oxadiazol-2-yl)piperidine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, leading to higher yields and better purity of the compound. The integration of trifluoroacetic acid as a counterion or catalyst in these reactions has been particularly beneficial, as it enhances the reactivity of intermediates and facilitates the formation of the desired product.

One of the most promising applications of this compound lies in its potential use as a building block for drug development. The oxadiazole ring is known for its ability to act as a bioisostere of other heterocycles, making it a valuable component in medicinal chemistry. Researchers have explored the use of 4-(1,3,4-oxadiazol-2-yl)piperidine in designing inhibitors for various enzyme targets, including kinases and proteases. These studies have demonstrated that the compound can exhibit potent biological activity while maintaining good pharmacokinetic profiles.

In addition to its pharmaceutical applications, 4-(1,3,4-Oxadiazol-2-yl)piperidine has also found utility in materials science. The compound's ability to form stable coordination complexes with metal ions has made it a candidate for use in catalysis and sensor technology. Recent studies have highlighted its potential as a ligand in transition metal-catalyzed reactions, where it can enhance catalytic efficiency and selectivity.

The combination of trifluoroacetic acid with 4-(1,3,4-Oxadiazol-2-yl)piperidine has been particularly advantageous in these applications. Trifluoroacetic acid serves not only as a catalyst but also as a stabilizing agent, ensuring the integrity of the compound during various chemical transformations. This synergy between the two components has opened up new avenues for exploring their joint properties and applications.

From an environmental perspective, the synthesis and application of 4-(1,3,4-Oxadiazol-2-yl)piperidine have been evaluated for their sustainability. Researchers have developed greener synthetic routes that minimize waste generation and reduce energy consumption. These efforts align with the growing emphasis on sustainable chemistry practices across industries.

In conclusion, 4-(1,3,4-Oxadiazol-2-yl)piperidine, when paired with trifluoroacetic acid, represents a versatile compound with diverse applications across multiple fields. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.